Cas no 1914078-87-7 (Phenyl (2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbamate)

• Product Name: Phenyl (2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbamate
• CAS No: 1914078-87-7
• MF: C₂₀H₂₄BNO₅
• MW: 369.219265937805
• MDL: MFCD32206494
• CID: 4674221
• PubChem ID: 138991724
• Update Time: 2024-11-06

Phenyl (2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• phenyl (2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbamate
• COC1=C(C=CC(=C1)B1OC(C(O1)(C)C)(C)C)NC(OC1=CC=CC=C1)=O
• phenyl N-[2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate
• D94058
• AKOS037647480
• AS-73794
• 1914078-87-7
• Phenyl (2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbamate

• MDL： MFCD32206494
• Inchi： 1S/C20H24BNO5/c1-19(2)20(3,4)27-21(26-19)14-11-12-16(17(13-14)24-5)22-18(23)25-15-9-7-6-8-10-15/h6-13H,1-5H3,(H,22,23)
• InChI Key： VMNVRESBVCVUSY-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=C(C=2)OC)NC(=O)OC2C=CC=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 369.1747530 g/mol
• Monoisotopic Mass: 369.1747530 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66
• Molecular Weight: 369.2